rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans
Overview
Description
Rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans, is a chiral molecule with a six-membered ring structure. It is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. Rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans has been studied extensively in the laboratory for its potential utility in the synthesis of a wide range of compounds.
Scientific Research Applications
Rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans has been studied extensively in the laboratory for its potential utility in the synthesis of a wide range of compounds. It has been used as a starting material in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It has also been used in the synthesis of chiral building blocks for asymmetric synthesis.
Mechanism of Action
The mechanism of action of rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans is not fully understood. However, it is believed to be involved in the formation of a chiral environment in the reaction mixture, which is necessary for the synthesis of chiral compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans are not known. It is not known to be toxic or to have any adverse effects in animal or human studies.
Advantages and Limitations for Lab Experiments
Rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans is a useful intermediate in the synthesis of a wide range of compounds. Its use in the laboratory has several advantages, including its availability, low cost, and ease of use. Its use is also relatively safe, as it is not known to be toxic or to have any adverse effects in animal or human studies. However, its use in the laboratory is limited by its reactivity, which can make it difficult to control the reaction conditions.
Future Directions
The potential uses of rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans in the laboratory are far from exhausted. Future research could focus on the development of new synthetic methods for its use in the synthesis of chiral compounds. In addition, further research could be done on its potential utility in the synthesis of pharmaceuticals, agrochemicals, and other compounds. Finally, research could also be done on its biochemical and physiological effects, as well as its potential toxicity.
Synthesis Methods
Rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans can be synthesized by several methods. One of the most common methods is the Hantzsch reaction, which is a condensation reaction between an aldehyde or ketone and a substituted hydrazine. The reaction proceeds via the formation of an intermediate hydrazone, which is then reduced to the desired product. Other methods of synthesis include the Knoevenagel condensation, the Mitsunobu reaction, and the Wittig reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans involves the condensation of benzylamine with 3,5-dimethyl-4-piperidone followed by reduction of the resulting imine to the corresponding amine.", "Starting Materials": [ "Benzylamine", "3,5-dimethyl-4-piperidone", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether" ], "Reaction": [ "Step 1: Condensation of benzylamine with 3,5-dimethyl-4-piperidone in methanol to form the imine intermediate.", "Step 2: Reduction of the imine intermediate with sodium borohydride in methanol to form the corresponding amine.", "Step 3: Acidification of the reaction mixture with hydrochloric acid to protonate the amine and form the hydrochloride salt.", "Step 4: Extraction of the hydrochloride salt with diethyl ether to obtain the desired product, rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans." ] } | |
CAS RN |
2243506-96-7 |
Product Name |
rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one, trans |
Molecular Formula |
C14H19NO |
Molecular Weight |
217.3 |
Purity |
95 |
Origin of Product |
United States |
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